![molecular formula C17H13BrF3N3O3 B5130532 1-(2-bromo-4,5-difluorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine](/img/structure/B5130532.png)
1-(2-bromo-4,5-difluorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine
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Overview
Description
1-(2-bromo-4,5-difluorobenzoyl)-4-(2-fluoro-4-nitrophenyl)piperazine, commonly known as BDF-7378, is a synthetic compound that has gained attention in the scientific community for its potential use in drug development.
Mechanism of Action
BDF-7378 has been shown to inhibit the activity of several enzymes involved in cancer cell growth and proliferation, including histone deacetylases (HDACs) and topoisomerases. Additionally, BDF-7378 has been shown to modulate the activity of several signaling pathways involved in cancer cell survival and proliferation, including the PI3K/Akt and MAPK/ERK pathways. The exact mechanism of action of BDF-7378 in neuroprotection is not yet fully understood, but it has been suggested to involve the modulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
BDF-7378 has been shown to induce cell cycle arrest and apoptosis in cancer cells in vitro. Additionally, BDF-7378 has been shown to reduce the growth and invasiveness of cancer cells in animal models. In animal models of neurological disorders, BDF-7378 has been shown to improve motor function and reduce oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using BDF-7378 in lab experiments is its potent activity against cancer cells and its potential therapeutic application in the treatment of cancer and neurological disorders. Additionally, BDF-7378 has been shown to have low toxicity in animal models. One limitation of using BDF-7378 in lab experiments is its relatively complex synthesis method, which may limit its availability and increase its cost.
Future Directions
For the study of BDF-7378 include further investigation of its mechanism of action in neuroprotection and the development of more efficient synthesis methods for its production. Additionally, the potential use of BDF-7378 in combination with other drugs for the treatment of cancer and neurological disorders should be explored. Finally, the development of BDF-7378 derivatives with improved potency and selectivity for specific cancer cell types may lead to the development of more effective cancer therapies.
Synthesis Methods
BDF-7378 is synthesized through a multi-step process involving the reaction of 2-bromo-4,5-difluorobenzoyl chloride with 4-(2-fluoro-4-nitrophenyl)piperazine in the presence of a base. The resulting product is then purified through a series of chromatographic techniques to obtain BDF-7378 in its pure form.
Scientific Research Applications
BDF-7378 has been studied for its potential therapeutic applications in the treatment of various diseases, including cancer and neurological disorders. In vitro studies have shown that BDF-7378 has potent anti-cancer activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, BDF-7378 has been shown to have neuroprotective effects in animal models of neurological disorders such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
(2-bromo-4,5-difluorophenyl)-[4-(2-fluoro-4-nitrophenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrF3N3O3/c18-12-9-14(20)13(19)8-11(12)17(25)23-5-3-22(4-6-23)16-2-1-10(24(26)27)7-15(16)21/h1-2,7-9H,3-6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOPARRQGYGWTNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C=C(C=C2)[N+](=O)[O-])F)C(=O)C3=CC(=C(C=C3Br)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrF3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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